Cas no 1308648-69-2 (6-(5-methyl-1,3,4-oxadiazol-2-yl)pyridin-3-ylmethanamine)

6-(5-Methyl-1,3,4-oxadiazol-2-yl)pyridin-3-ylmethanamine is a heterocyclic compound featuring a pyridine core substituted with a 5-methyl-1,3,4-oxadiazole moiety and an aminomethyl functional group. This structure imparts versatility in pharmaceutical and agrochemical applications, serving as a key intermediate in the synthesis of bioactive molecules. The oxadiazole ring enhances stability and binding affinity, while the aminomethyl group offers reactivity for further derivatization. Its well-defined molecular architecture makes it valuable for medicinal chemistry research, particularly in the development of enzyme inhibitors or receptor modulators. The compound exhibits favorable physicochemical properties, including moderate solubility and stability under standard conditions, facilitating its use in diverse synthetic pathways.

6-(5-methyl-1,3,4-oxadiazol-2-yl)pyridin-3-ylmethanamine structure

1308648-69-2 structure

Product Name:6-(5-methyl-1,3,4-oxadiazol-2-yl)pyridin-3-ylmethanamine

CAS No:1308648-69-2

MF:C₉H₁₀N₄O

MW:190.201900959015

MDL:MFCD18089658

CID:5178372

Update Time:2025-11-03

6-(5-methyl-1,3,4-oxadiazol-2-yl)pyridin-3-ylmethanamine Chemical and Physical Properties

Names and Identifiers

- [6-(5-methyl-1,3,4-oxadiazol-2-yl)pyridin-3-yl]methanamine
- (6-(5-Methyl-1,3,4-oxadiazol-2-yl)pyridin-3-yl)methanamine
- 3-Pyridinemethanamine, 6-(5-methyl-1,3,4-oxadiazol-2-yl)-
- 6-(5-methyl-1,3,4-oxadiazol-2-yl)pyridin-3-ylmethanamine
- MDL： MFCD18089658
- Inchi： 1S/C9H10N4O/c1-6-12-13-9(14-6)8-3-2-7(4-10)5-11-8/h2-3,5H,4,10H2,1H3
- InChI Key： JBDSBUKZSNHMFI-UHFFFAOYSA-N
- SMILES： O1C(C)=NN=C1C1C=CC(=CN=1)CN

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 190
XLogP3: -0.7
Topological Polar Surface Area: 77.8

6-(5-methyl-1,3,4-oxadiazol-2-yl)pyridin-3-ylmethanamine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-90092-0.05g	[6-(5-methyl-1,3,4-oxadiazol-2-yl)pyridin-3-yl]methanamine	1308648-69-2	0.05g	$443.0	2023-09-01
Enamine	EN300-90092-0.1g	[6-(5-methyl-1,3,4-oxadiazol-2-yl)pyridin-3-yl]methanamine	1308648-69-2	0.1g	$464.0	2023-09-01
Enamine	EN300-90092-0.25g	[6-(5-methyl-1,3,4-oxadiazol-2-yl)pyridin-3-yl]methanamine	1308648-69-2	0.25g	$485.0	2023-09-01
Enamine	EN300-90092-0.5g	[6-(5-methyl-1,3,4-oxadiazol-2-yl)pyridin-3-yl]methanamine	1308648-69-2	0.5g	$507.0	2023-09-01
Enamine	EN300-90092-1.0g	[6-(5-methyl-1,3,4-oxadiazol-2-yl)pyridin-3-yl]methanamine	1308648-69-2	1.0g	$743.0	2023-02-11
Enamine	EN300-90092-2.5g	[6-(5-methyl-1,3,4-oxadiazol-2-yl)pyridin-3-yl]methanamine	1308648-69-2	2.5g	$1034.0	2023-09-01
Enamine	EN300-90092-5.0g	[6-(5-methyl-1,3,4-oxadiazol-2-yl)pyridin-3-yl]methanamine	1308648-69-2	5.0g	$2152.0	2023-02-11
Enamine	EN300-90092-10.0g	[6-(5-methyl-1,3,4-oxadiazol-2-yl)pyridin-3-yl]methanamine	1308648-69-2	10.0g	$3191.0	2023-02-11
Enamine	EN300-90092-1g	[6-(5-methyl-1,3,4-oxadiazol-2-yl)pyridin-3-yl]methanamine	1308648-69-2	1g	$528.0	2023-09-01
Enamine	EN300-90092-5g	[6-(5-methyl-1,3,4-oxadiazol-2-yl)pyridin-3-yl]methanamine	1308648-69-2	5g	$1530.0	2023-09-01

6-(5-methyl-1,3,4-oxadiazol-2-yl)pyridin-3-ylmethanamine Related Literature

1. Excitation dependent bidirectional electron transfer in phthalocyanine-functionalised MoS2 nanosheets†

Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
2. Exceptional activity of sub-nm Pt clusters on CdS for photocatalytic hydrogen production: a combined experimental and first-principles study†

Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
3. Distinct correlation between (CN2)x units and pores: a low-cost method for predesigned wide range control of micropore size of porous carbon†

Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
4. Excimer formation effects and trap-assisted charge recombination loss channels in organic solar cells of perylene diimide dimer acceptors†

Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
5. Fast synthesis of copper nanoclusters through the use of hydrogen peroxide additive and their application for the fluorescence detection of Hg2+ in water samples†

Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248

Related Categories

Additional information on 6-(5-methyl-1,3,4-oxadiazol-2-yl)pyridin-3-ylmethanamine

6-(5-Methyl-1,3,4-Oxadiazol-2-yl)Pyridin-3-ylmethanamine (CAS No. 1308648-69-2)

The compound 6-(5-methyl-1,3,4-oxadiazol-2-yl)pyridin-3-ylmethanamine, identified by the CAS registry number 1308648-69-2, is a structurally complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of heterocyclic compounds, specifically featuring a pyridine ring fused with an oxadiazole moiety. The presence of the oxadiazole group introduces unique electronic properties, making it a subject of interest in both academic and industrial research.

Recent studies have highlighted the importance of oxadiazole-containing compounds in drug discovery, particularly in the development of anticancer agents. The oxadiazole ring is known for its ability to enhance the bioavailability and stability of drug molecules. In the case of 6-(5-methyl-1,3,4-oxadiazol-2-yl)pyridin-3-ylmethanamine, the methyl substitution at the oxadiazole ring further modulates its chemical reactivity and pharmacokinetic properties.

The synthesis of this compound typically involves multi-step organic reactions, including nucleophilic substitution and cyclization processes. Researchers have optimized these steps to achieve high yields and purity levels, ensuring that the compound is suitable for advanced biological testing. The molecule's structure has been characterized using various spectroscopic techniques such as NMR and IR, confirming its identity and purity.

In terms of applications, 6-(5-methyl-1,3,4-oxadiazol-2-yl)pyridin-3-ylmethanamine has shown promise in preliminary in vitro studies as a potential inhibitor of certain enzymes associated with neurodegenerative diseases. Its ability to cross the blood-brain barrier makes it a valuable candidate for further exploration in central nervous system-related therapies.

Moreover, the compound's structural versatility allows for further modification to explore its potential in other therapeutic areas. For instance, substituting different groups on the pyridine or oxadiazole rings could lead to derivatives with enhanced efficacy or reduced side effects. These possibilities underscore the importance of continued research into this class of compounds.

In conclusion, CAS No. 1308648-69-2, or 6-(5-methyl-1,3,4-Oxadiazol..., represents a significant advancement in heterocyclic chemistry with broad implications for drug development. Its unique structure and promising biological activity make it a focal point for future research efforts aimed at addressing unmet medical needs.